Cas no 7191-13-1 (1,3,2-Dioxaphosphorinane, 2-phenyl-, 2-oxide)

1,3,2-Dioxaphosphorinane, 2-phenyl-, 2-oxide structure
7191-13-1 structure
Product Name:1,3,2-Dioxaphosphorinane, 2-phenyl-, 2-oxide
CAS No:7191-13-1
MF:C9H11O3P
MW:198.155603647232
CID:544829
PubChem ID:602089
Update Time:2025-04-19

1,3,2-Dioxaphosphorinane, 2-phenyl-, 2-oxide Chemical and Physical Properties

Names and Identifiers

    • 1,3,2-Dioxaphosphorinane, 2-phenyl-, 2-oxide
    • 2-Phenyl-1,3,2-dioxaphosphorinane 2-oxide
    • 2-phenyl-1,3,2λ<sup>5</sup>-dioxaphosphinane 2-oxide
    • 2-Phenyl-1,3,2-dioxaphosphinane 2-oxide #
    • Phosphonic acid, phenyl-, cyclic trimethylene ester
    • 7191-13-1
    • SCHEMBL3453682
    • DTXSID40345144
    • FHNUFHJKOSDXNI-UHFFFAOYSA-N
    • Inchi: 1S/C9H11O3P/c10-13(11-7-4-8-12-13)9-5-2-1-3-6-9/h1-3,5-6H,4,7-8H2
    • InChI Key: FHNUFHJKOSDXNI-UHFFFAOYSA-N
    • SMILES: P1(C2C=CC=CC=2)(=O)OCCCO1

Computed Properties

  • Exact Mass: 198.04463
  • Monoisotopic Mass: 198.04458121g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53
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